Cas no 373-14-8 (1-fluoro-hexane)

• Product Name: 1-fluoro-hexane
• CAS No: 373-14-8
• MF: C₆H₁₃F
• MW: 104.165825605392
• MDL: MFCD00000454
• CID: 319198
• PubChem ID: 9760
• Update Time: 2025-05-19

1-fluoro-hexane Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-fluoro-
• 1-FLUOROHEXANE
• 1-Fluor-hexan
• 1-fluoro-hexan
• 1-fluoro-hexane
• 1-hexylfluoride
• Fluorohexane
• hexane,1-fluoro
• HEXYL FLUORIDE
• Hexylfluorid
• N-HEXYL FLUORIDE
• EPU-133S
• EINECS 206-763-8
• BRN 1697058
• A823594
• SCHEMBL277939
• 1-fluoranylhexane
• SCHEMBL481198
• FT-0607784
• DTXSID4059910
• NS00041466
• 373-14-8
• 4-01-00-00348 (Beilstein Handbook Reference)
• OFERIJCSHDJMSA-UHFFFAOYSA-N
• AKOS007930499
• MFCD00000454

• MDL： MFCD00000454
• Inchi： 1S/C6H13F/c1-2-3-4-5-6-7/h2-6H2,1H3
• InChI Key： OFERIJCSHDJMSA-UHFFFAOYSA-N
• SMILES： FCCCCCC

Computed Properties

• Exact Mass: 104.10000
• Monoisotopic Mass: 104.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.8 g/mL at 25 °C(lit.)
• Melting Point: -103°C
• Boiling Point: 93 °C
• Flash Point: 81 °F
• Refractive Index: n20/D 1.3755(lit.)
• PSA: 0.00000
• LogP: 2.53620
• Solubility: Not available

1-fluoro-hexane Security Information

• Hazard Statement： Toxic/Flammable
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-23/24/25-36/37/38
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：MO3675000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-fluoro-hexane

Comprehensive Guide to 1-Fluoro-hexane (CAS No. 373-14-8): Properties, Applications, and Industry Insights

1-Fluoro-hexane (CAS No. 373-14-8), a fluorinated hydrocarbon, is gaining attention in industrial and research applications due to its unique chemical properties. As a fluoroalkane, it belongs to a class of compounds where hydrogen atoms are replaced by fluorine, offering enhanced stability and reactivity. This compound is particularly relevant in contexts like green chemistry and sustainable solvents, aligning with global trends toward eco-friendly alternatives. Researchers and manufacturers are increasingly exploring its potential in specialty chemicals and advanced material synthesis.

The molecular structure of 1-fluoro-hexane consists of a six-carbon chain with a fluorine atom attached to the terminal carbon. This configuration imparts distinct physicochemical properties, such as a boiling point of approximately 92–94°C and a density of 0.79 g/cm³. Its low toxicity profile compared to other halogenated compounds makes it a candidate for pharmaceutical intermediates and agrochemical formulations. Recent studies highlight its utility in organic synthesis, where it serves as a mild fluorinating agent or building block for complex molecules.

In the context of user search trends, queries like "1-fluoro-hexane uses" and "CAS 373-14-8 safety data" reflect growing interest in its practical applications. Industry professionals often seek information on its compatibility with polymer coatings or lubricant additives, while academic researchers focus on its role in catalytic reactions. Notably, the compound’s volatility and solubility parameters are frequently discussed in forums related to laboratory techniques and process optimization.

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Quality control for 1-fluoro-hexane involves stringent GC-MS analysis to ensure purity, typically ≥98%. Regulatory compliance with REACH and OECD guidelines is critical for suppliers, as emphasized in searches like "373-14-8 regulatory status." Innovations in fluorination technologies are also driving demand, particularly in electronic materials manufacturing. For instance, its dielectric properties are explored for insulating fluids in high-performance capacitors.

Looking ahead, 1-fluoro-hexane is poised to play a role in emerging fields like carbon capture and hydrogen storage, where fluorinated compounds show promise. Collaborative research between academia and industry—often indexed under "fluorohexane collaborations"—is accelerating its adoption. This compound exemplifies how niche chemicals can address macro-level challenges like energy efficiency and waste reduction, making it a noteworthy subject for ongoing investigation.